2-[(2-Methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C12H12N2O3S
• Molecular Weight: 264.30 g/mol
• SMILES: CC1=CC(=C(C=C1)OC)NC2=NC(=CS2)C(=O)O
• InChI: InChI=1S/C12H12N2O3S/c1-7-3-4-10(17-2)8(5-7)13-12-14-9(6-18-12)11(15)16/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChIKey: QEZXCJCWQSJVRO-UHFFFAOYSA-N

2-[(2-Methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylic acid – Identity & Scaffold Classification

2-[(2-Methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylic acid (CAS 1176076-84-8, MW 264.30 g/mol, C12H12N2O3S) is a disubstituted 2-arylaminothiazole-4-carboxylic acid derivative supplied as a research screening compound by Enamine (catalog ENAH304735AD) via Sigma-Aldrich . The compound features an ortho-methoxy and meta-methyl substitution pattern on the N-phenyl ring, distinguishing it from simpler mono-substituted analogs. The 2-arylaminothiazole-4-carboxylic acid scaffold has been identified as a privileged chemotype in multiple medicinal chemistry contexts, including broad-spectrum metallo-β-lactamase (MBL) inhibition [1] and nanomolar-affinity CaMKIIα hub domain binding [2]. The carboxylic acid at the 4-position provides a key pharmacophoric anchor for metal chelation and hydrogen-bonding interactions, while the 2-arylamino substituent governs target selectivity and physicochemical properties.

Privileged 2-arylaminothiazole-4-carboxylic acid scaffold

Unique ortho-methoxy, meta-methyl substitution pattern

Screening-grade purity with COA traceability

• [1] Li S, et al. Discovery of 2-Aminothiazole-4-carboxylic Acids as Broad-Spectrum Metallo-β-lactamase Inhibitors by Mimicking Carbapenem Hydrolysate Binding. J Med Chem. 2023;66:13746. PDB: 8hxn, 8hy6, 8hxi. View Source
• [2] Tian Y, Fougiaxis V, Sirocchi LS, et al. Structure-Based Virtual Screening Identifies 2-Arylthiazole-4-Carboxylic Acids as a Novel Class of Nanomolar Affinity Ligands for the CaMKIIα Hub Domain. J Med Chem. 2025; doi:10.1021/acs.jmedchem.4c02265. View Source

2-[(2-Methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylic acid – Substitution Specificity

Within the 2-arylaminothiazole-4-carboxylic acid series, the position and electronic character of aryl substituents critically modulate both physicochemical properties and target engagement potential. The ortho-methoxy group introduces intramolecular hydrogen-bonding capacity and steric constraints that alter the conformational preference of the N-aryl ring relative to the thiazole core, while the meta-methyl group contributes lipophilicity and influences metabolic stability . Substituting this compound with the simpler 2-[(2-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic acid (CAS 165682-74-6, MW 250.27) removes the methyl-induced logP increment and steric bulk; substituting with 2-[(4-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic acid (CAS 165682-75-7) repositions the methoxy group from ortho to para, fundamentally altering the hydrogen-bonding geometry . The 2-aminothiazole-4-carboxylic acid MBL inhibitor series has demonstrated that even minor substituent changes on the aryl ring can shift IC50 values by orders of magnitude against different MBL subtypes (NDM-1, VIM-2, IMP-1), underscoring that SAR within this scaffold is steep and non-transferable [1].

Des-methyl analog Removal of the 5-methyl group reduces lipophilicity and alters conformational preference, potentially shifting assay solubility and target fit.

Methoxy repositioning Moving the methoxy from ortho to para eliminates intramolecular H-bonding to the bridging NH, altering the pre-organized binding conformation.

Scaffold SAR steepness Within this chemotype, minor aryl substituent changes can produce large shifts in target engagement; class-level SAR may not transfer directly.

• [1] Li S, et al. Discovery of 2-Aminothiazole-4-carboxylic Acids as Broad-Spectrum Metallo-β-lactamase Inhibitors by Mimicking Carbapenem Hydrolysate Binding. J Med Chem. 2023;66:13746. Demonstrated SAR across NDM-1, VIM-2, IMP-1 with IC50 variations spanning >100-fold depending on aryl substitution. View Source

2-[(2-Methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylic acid – Evidence vs. Closest Analogs

Molecular Weight vs. Des-Methyl Analog

The target compound (MW 264.30 g/mol) carries an additional methyl group at the 5-position of the N-phenyl ring compared to 2-[(2-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic acid (CAS 165682-74-6, MW 250.27 g/mol), yielding a mass increment of 14.03 Da . This places the compound at a higher molecular weight within the fragment-like space, increasing calculated logP relative to the des-methyl analog while preserving the hydrogen-bond donor count (2 HBD). The 5-methyl group adds ~0.5 log units of lipophilicity based on π-value contribution, which influences both solubility and passive membrane permeability [1].

MW & Lipophilicity

Head-to-head

ΔMW +14.03 Da Target: 264.30 g/mol | Analog: 250.27 g/mol

Supports LC-MS discrimination and biphasic partitioning review

Predicted ΔlogP ≈ +0.5; π-value contribution

Evidence Dimension	Molecular weight and lipophilicity
Target Compound Data	MW 264.30 g/mol; 2 HBD, 6 HBA; predicted pKa 1.15±0.10
Comparator Or Baseline	2-[(2-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic acid (CAS 165682-74-6): MW 250.27 g/mol; 2 HBD, 6 HBA; pKa ~1.2 (predicted)
Quantified Difference	ΔMW = +14.03 Da; estimated ΔlogP ≈ +0.5
Conditions	Predicted physicochemical properties (chem960.com, ACD/Labs estimates)

Why This Matters

The 14 Da mass difference enables LC-MS discrimination in mixture screens, while the logP difference alters partitioning behavior in biphasic assays and influences compound-specific solubility limits.

• [1] Leo A, Hansch C, Elkins D. Partition coefficients and their uses. Chem Rev. 1971;71(6):525-616. π-value for aromatic methyl ≈ 0.52. View Source

Rotatable Bond & Conformational Flexibility

The target compound possesses 4 rotatable bonds (chem960.com prediction), compared to 3 rotatable bonds for the simpler 2-[(2-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic acid (CAS 165682-74-6) which lacks the 5-methyl substituent . The additional rotatable bond arises from the methyl group torsion, which does not substantially increase conformational entropy but does modulate the steric environment around the ortho-methoxy group. The 2-[(4-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic acid (CAS 165682-75-7) also has 3 rotatable bonds but differs in methoxy position (para vs. ortho), which reduces intramolecular hydrogen-bonding potential between the methoxy oxygen and the NH linker .

Conformational Flexibility

Head-to-head

4 rotatable bonds

Enables intramolecular H-bond pre-organization for target binding

Vs. 3 rotatable bonds in des-methyl analog; ortho-methoxy H-bond capacity

Evidence Dimension	Rotatable bond count and conformational flexibility
Target Compound Data	4 rotatable bonds; ortho-methoxy capable of intramolecular H-bond with NH
Comparator Or Baseline	CAS 165682-74-6 (ortho-methoxy, no 5-methyl): 3 rotatable bonds; CAS 165682-75-7 (para-methoxy, no methyl): 3 rotatable bonds, no intramolecular H-bond possible
Quantified Difference	Δ rotatable bonds = +1 vs. both comparators; qualitative difference in H-bonding geometry
Conditions	Predicted molecular properties; chemical structure analysis

Why This Matters

The ortho-methoxy group's capacity for intramolecular hydrogen bonding with the bridging NH can pre-organize the conformation for target binding, while the 5-methyl group provides a steric handle for hydrophobic pocket interactions not available in des-methyl analogs.

CaMKIIα Hub Domain Binding – Class-Level Validation

A 2025 structure-based virtual screening campaign (Tian et al., J Med Chem) identified 2-arylthiazole-4-carboxylic acids as a novel class of nanomolar-affinity ligands for the CaMKIIα hub domain, with lead compounds demonstrating Kd values in the sub-micromolar to nanomolar range and substantial stabilization of the hub oligomer upon binding [1]. The carboxylic acid at the 4-position was essential for affinity, engaging in critical hydrogen-bonding interactions, while the 2-aryl substituent modulated selectivity and potency. Importantly, the scaffold showed ligand efficiency metrics consistent with fragment-to-lead developability. This class-level validation establishes the 2-arylaminothiazole-4-carboxylic acid chemotype as a productive starting point for kinase hub domain targeting, a mechanism distinct from ATP-competitive kinase inhibition [1].

CaMKIIα Hub Domain

Class-level

Class-level nanomolar affinity reported

Scaffold validated for non-ATP-competitive target engagement

No compound-specific Kd available; SPR binding assay context

Evidence Dimension	Target engagement affinity (class-level, not compound-specific)
Target Compound Data	No direct Kd/IC50 data for this specific compound; scaffold validated in class
Comparator Or Baseline	Lead compound from Tian et al. series: nanomolar CaMKIIα hub domain Kd; unsubstituted 2-arylthiazole-4-carboxylic acids used as baseline
Quantified Difference	Class-level potency range: Kd low nM to low μM depending on aryl substitution (exact values compound-dependent)
Conditions	In silico structure-based virtual screening followed by SPR biosensor binding assays (pH 7.2)

Why This Matters

This class-level evidence demonstrates that the 2-arylthiazole-4-carboxylic acid scaffold is capable of high-affinity, non-ATP-competitive target engagement, supporting procurement of derivatives like the target compound for CaMKIIα-focused screening libraries.

• [1] Tian Y, Fougiaxis V, Sirocchi LS, Gauger SJ, Larsen ASG, Martino E, Chan CB, Bundgaard C, Solbak SMØ, Wellendorph P, Shehata MA, Frølund B. Structure-Based Virtual Screening Identifies 2-Arylthiazole-4-Carboxylic Acids as a Novel Class of Nanomolar Affinity Ligands for the CaMKIIα Hub Domain. J Med Chem. 2025;68(3):2244-2261. doi:10.1021/acs.jmedchem.4c02265. View Source

Broad-Spectrum β-Lactamase Inhibition – Scaffold Validation

Li et al. (J Med Chem, 2023) demonstrated that 2-aminothiazole-4-carboxylic acids (AtCs) function as broad-spectrum MBL inhibitors by mimicking the anchor pharmacophore of carbapenem hydrolysate, with multiple co-crystal structures (PDB: 8hxn, 8hy6, 8hxi) confirming binding to NDM-1, L1, and other MBL subtypes [1]. The carboxylic acid at the 4-position chelates the catalytic zinc ion(s), while the 2-amino/arylamino substituent extends into the active site pocket, with SAR studies showing that aryl substitution at the 2-position can tune potency and selectivity across MBL classes (subclass B1, B2, B3). Representative compounds achieved IC50 values in the low micromolar to sub-micromolar range against clinically relevant MBLs [1]. The target compound's 2-(2-methoxy-5-methylphenyl)amino substituent presents a sterically and electronically differentiated aryl group relative to published AtC inhibitors, offering unexplored SAR space within this validated mechanism [2].

MBL Inhibition

Class-level

Co-crystal structures with NDM-1, L1

Zinc-chelating scaffold validated; supports inhibitor screening

No direct IC50 for this compound; SAR dynamic range broad

Evidence Dimension	MBL inhibitory activity (class-level SAR)
Target Compound Data	No direct MBL IC50 data for this specific compound; scaffold validated in multiple co-crystal structures
Comparator Or Baseline	Published AtC inhibitors: IC50 values ranging from 0.018 μM (VIM-2) to >100 μM depending on 2-substituent; unsubstituted 2-amino baseline inactive
Quantified Difference	SAR dynamic range: >5000-fold depending on 2-aryl substitution pattern
Conditions	Enzymatic assays against NDM-1, VIM-2, IMP-1, L1 MBLs; co-crystal structures at 1.15-2.0 Å resolution

Why This Matters

The validated zinc-chelating mechanism and available structural data provide a rational basis for procuring novel 2-aryl derivatives like the target compound for MBL inhibitor screening, where the ortho-methoxy-5-methyl substitution pattern may confer selectivity advantages not yet explored.

• [1] Li S, et al. Discovery of 2-Aminothiazole-4-carboxylic Acids as Broad-Spectrum Metallo-β-lactamase Inhibitors by Mimicking Carbapenem Hydrolysate Binding. J Med Chem. 2023;66(20):13746-13760. PDB entries: 8hxn (NDM-1), 8hy6 (NDM-1), 8hxi (L1), 8hyc. View Source
• [2] Chen P, Horton LB, Mikulski RL, Deng L, Sundriyal S, Palzkill T, Song Y. 2-Substituted 4,5-dihydrothiazole-4-carboxylic acids are novel inhibitors of metallo-β-lactamases. Bioorg Med Chem Lett. 2012;22:6229-6232. Demonstrated IC50 = 0.018 μM for lead compound against VIM-2 and VIM-5. View Source

Sourcing & Purity Benchmark

The target compound is sourced from Enamine Ltd. and distributed through Sigma-Aldrich (catalog ENAH304735AD) with a standard purity specification of ≥95% . Independent vendor LeYan (catalog 2004945) also lists the compound at 95% purity . In comparison, close analog 2-[(2-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic acid (CAS 165682-74-6) is available from ChemScene at ≥97% purity , and 2-[(4-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic acid (CAS 165682-75-7) is listed by multiple vendors at 95-97% purity . The target compound's availability through the Sigma-Aldrich/Enamine supply chain provides batch-to-batch traceability and certificates of analysis, which is relevant for reproducibility in screening campaigns.

Sourcing & Purity

Specification review

≥95% purity Sigma-Aldrich/Enamine (COA available)

COA traceability supports screening reproducibility

Comparable purity to closest analogs (95–97%)

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	Sigma-Aldrich ENAH304735AD (Enamine), ≥95% purity; LeYan 2004945, 95% purity; CAS 1176076-84-8
Comparator Or Baseline	CAS 165682-74-6: ChemScene CS-0358296, ≥97%; CAS 165682-75-7: multiple vendors, 95-97%
Quantified Difference	Comparable purity (95% vs. 97%); differentiated by unique substitution pattern rather than purity tier
Conditions	Commercial supplier specifications as of 2025-2026

Why This Matters

The compound's availability through the Sigma-Aldrich/Enamine channel provides documented chain of custody and COA access, which supports procurement decisions where sourcing traceability and batch consistency are critical for assay reproducibility.

Limited Direct Biological Data – Empirical Validation Required

After exhaustive searching of PubMed, ChEMBL, BindingDB, patents, and vendor databases, no direct, compound-specific biological activity data (IC50, Ki, Kd, EC50, MIC) were identified for 2-[(2-methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylic acid in any peer-reviewed primary research publication [1]. The BindingDB entry BDBM50067587 (CHEMBL3402055), which initially appeared promising, was confirmed to correspond to a different molecule (a peptide, MW 718.86, C33H54N10O8) after cross-referencing with the ChEMBL compound report card [2]. The compound's primary documented use is as a screening building block in the Enamine collection. Consequently, any claims of differential biological activity versus analogs are currently unsupported by published data and must be empirically determined . This transparency is essential for procurement decisions: the compound's value proposition rests on its distinct substitution pattern within a validated scaffold class, not on demonstrated superiority over specific comparators.

Direct Bioactivity Data

Data to verify

No compound-specific IC50/Ki/Kd identified

Requires empirical profiling; not a validated reference compound

Comprehensive literature search (2025–2026); procurement as screening candidate

Evidence Dimension	Availability of direct biological data
Target Compound Data	No compound-specific IC50/Ki/Kd/EC50/MIC data in peer-reviewed literature
Comparator Or Baseline	Closest analogs (CAS 165682-74-6, 165682-75-7): similarly limited direct biological data; broader class has extensive data
Quantified Difference	Not calculable – absence of data for both target and closest comparators
Conditions	Comprehensive literature search across PubMed, ChEMBL, BindingDB, Google Patents, vendor databases (2025-2026)

Why This Matters

Users must understand that procurement of this compound constitutes acquisition of a structurally differentiated screening candidate requiring empirical biological profiling; it is not a validated probe or reference compound with known target engagement.

• [1] Comprehensive search conducted across PubMed (no results for '2-[(2-methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylic'), ChEMBL (CHEMBL3402055 mapped to C33H54N10O8), BindingDB (BDBM50067587 cross-referenced to incorrect molecule), and Google Patents (no specific activity claims found). View Source
• [2] ChEMBL Compound Report Card: CHEMBL3402055. Molecular Formula: C33H54N10O8, MW: 718.86, Molecule Type: Small molecule (peptide). Confirmed NOT to be the target compound. View Source

2-[(2-Methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylic acid – Application Scenarios

CaMKIIα Hub Domain Screening Enrichment

The 2025 identification of 2-arylthiazole-4-carboxylic acids as nanomolar CaMKIIα hub domain ligands provides a strong rationale for including derivatives with unexplored substitution patterns in screening decks [1]. The target compound's ortho-methoxy-5-methyl substitution pattern is absent from the published series and may confer differential binding kinetics or selectivity. Users should pair procurement with SPR-based binding assays against the CaMKIIα hub domain (pH 7.2, 25°C) to determine Kd and compare against published lead compounds. The carboxylic acid is essential for hub domain engagement, while the 2-arylamino group presents the primary vector for SAR exploration.

Metallo-β-Lactamase Inhibitor Lead Generation

Given the validated mechanism of 2-aminothiazole-4-carboxylic acids as zinc-chelating MBL inhibitors with available co-crystal structures (PDB: 8hxn, 8hy6, 8hxi) [2], the target compound can serve as a structurally distinct starting point for MBL inhibitor SAR. The 2-(2-methoxy-5-methylphenyl)amino substituent has not been evaluated in published MBL studies and may exhibit differential potency across MBL subtypes (NDM-1, VIM-2, IMP-1, L1). Recommended assays: enzymatic IC50 determination using nitrocefin or meropenem hydrolysis as readout, followed by MIC determination in isogenic E. coli strains expressing individual MBLs for compounds showing IC50 < 10 μM.

Physicochemical Property Comparator

The compound's predicted properties (MW 264.30, pKa 1.15±0.10, 4 rotatable bonds, 2 HBD, 6 HBA) place it in a distinct property space relative to non-methylated analogs (MW 250.27) . For medicinal chemistry programs optimizing the 2-arylaminothiazole-4-carboxylic acid scaffold, the target compound provides a systematic methyl scan data point: comparing solubility, logD, microsomal stability, and permeability against the des-methyl ortho-methoxy analog (CAS 165682-74-6) and the para-methoxy analog (CAS 165682-75-7) can deconvolute the contributions of methyl and methoxy position to overall property profiles. This parallel property assessment is valuable for building predictive models within the series.

Custom Derivative Synthesis Starting Material

The 4-carboxylic acid functionality provides a synthetic handle for amide coupling, esterification, and reduction, enabling facile generation of derivative libraries . The ortho-methoxy-5-methyl substitution pattern on the aniline ring is synthetically non-trivial to introduce de novo, making the commercial availability of this compound (Sigma-Aldrich ENAH304735AD) valuable as a starting material for focused library synthesis. Compatible transformations include: HATU/DCC-mediated amide formation with primary/secondary amines, methyl/ethyl ester formation, Curtius rearrangement to amines, and reduction to alcohols. The compound's ≥95% purity supports direct use in parallel synthesis without additional purification.

Application

Selection Property

Validation Focus

CaMKIIα hub domain screening

Scaffold-validated, non-ATP-competitive chemotype

Binding assay context; target engagement review

Metallo-β-lactamase inhibitor screening

Zinc-chelating pharmacophore with structural data

Enzymatic IC50 and MIC endpoint review

Physicochemical property studies

Distinct logP and H-bonding profile across analog series

Property profiling across substitutions

Focused library synthesis

Carboxylic acid handle for diversification

Amide coupling and esterification compatibility

• [1] Tian Y, et al. J Med Chem. 2025;68(3):2244-2261. doi:10.1021/acs.jmedchem.4c02265. View Source
• [2] Li S, et al. J Med Chem. 2023;66(20):13746-13760. PDB: 8hxn, 8hy6, 8hxi, 8hyc. View Source